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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the discovery, history, and fundamental properties of
Argon-39 (3°Ar), a radioactive isotope of argon. With a half-life that bridges a critical gap in
radiometric dating, 3°Ar has become an invaluable tool in various scientific disciplines. This
document provides a comprehensive overview of its origins, from its theoretical underpinnings
to its practical applications, with a focus on the experimental methodologies that have defined
our understanding of this isotope.

A Noble Discovery: The Prelude to Argon-39

The story of Argon-39 begins with the discovery of its parent element, Argon. In 1894, a
meticulous investigation into the composition of air by British scientists Lord Rayleigh and Sir
William Ramsay led to the identification of a new, chemically inert gas. They observed a slight
discrepancy in the density of nitrogen extracted from the atmosphere compared to nitrogen
produced from chemical compounds, suggesting the presence of an unknown, heavier gas.
This "lazy" or "inactive" element was aptly named Argon, from the Greek word "argos." This
discovery not only added a new element to the periodic table but also paved the way for the
identification of the entire family of noble gases.

The Dawn of a New Isotope: The Identification of
Argon-39
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While the element Argon was discovered in the late 19th century, the specific isotope Argon-39
was not identified until the mid-20th century. The year of discovery is cited as 1950. Early
investigations in the 1930s had provided initial, albeit rough, estimations of its half-life. A
significant step forward came in 1950 when A. R. Brosi and colleagues, while studying its beta
spectrum, established a lower limit for its half-life.

The definitive identification and characterization of Argon-39 are largely attributed to the work
of H. Zeldes and A. R. Brosi in 1952. Their experiments involved the artificial production of
Argon-39 through the neutron irradiation of potassium chloride (KCI) in a nuclear reactor. This
process induces a nuclear reaction where a neutron strikes a potassium-39 (3°K) nucleus,
causing the emission of a proton and the transformation of the potassium atom into an Argon-
39 atom.

Experimental Protocol: The First Synthesis and
Detection

The pioneering experiments that first identified Argon-39, while not detailed in a single
comprehensive modern document, can be reconstructed from historical accounts and the
established nuclear physics techniques of the era. The general workflow is as follows:

e Sample Preparation: High-purity potassium chloride (KCI) was used as the target material.
The abundance of the stable isotope 3°K in natural potassium makes it an effective precursor
for the production of 3°Ar.

» Neutron Irradiation: The KCI sample was placed in a nuclear reactor and bombarded with a
high flux of neutrons. The primary nuclear reaction for the production of Argon-39 is: 3°K (n,
p) 3°Ar

e Gas Extraction: Following irradiation, the minuscule amount of Argon-39 produced within the
solid KCI matrix was extracted. This was likely achieved by heating the sample in a vacuum
to release the trapped gases.

 Purification: The extracted gas mixture would have contained not only Argon-39 but also
other gases. A purification process, likely involving cryogenic trapping and gettering, was
necessary to isolate the argon.
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o Detection and Measurement: The radioactive decay of Argon-39 was then measured using
a beta-ray spectrometer. Argon-39 undergoes beta decay, emitting a beta particle (an
electron) and transforming into a stable potassium-39 nucleus. By analyzing the energy
spectrum of the emitted beta particles, the presence and quantity of Argon-39 could be

confirmed.
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Fig 1. Experimental workflow for the initial discovery of Argon-39.
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Properties and Characteristics of Argon-39

Subsequent research following its discovery has precisely characterized the physical and
radioactive properties of Argon-39. This data is crucial for its application in various scientific
fields.

Suantitative Data €

Property Value Reference(s)
Half-life See Table 2

Decay Mode Beta (3~) Decay

Decay Product Potassium-39 (3°K)

Decay Energy (Q-value) 0.565 £ 0.005 MeV

Natural Abundance (g/g of
(8.6 +0.4)x 10716
natural Ar)

Specific Activity in Natural
0.964 + 0.024 Bg/kg
Argon

Atomic Mass 38.964313 u

A History of Half-Life Measurements

The accurate determination of Argon-39's half-life has been a subject of ongoing refinement
since its discovery. The progressive improvement in measurement techniques has led to

increasingly precise values.

Year Researchers Reported Half-life (years)
1965 Stoenner et al. 269+ 3
2025 Adhikari et al. (DEAP-3600) 302 + 8 (stat) = 6 (sys)
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Fig 2. Key measurements in the history of Argon-39's half-life determination.

Natural and Artificial Production of Argon-39

Argon-39 is present in the Earth's environment through both natural and artificial processes.

Natural Production

The primary source of natural Argon-39 is the interaction of cosmic rays with the Earth's
atmosphere. High-energy cosmic ray neutrons interact with stable Argon-40 (4°Ar), the most
abundant isotope of argon in the atmosphere, leading to the production of Argon-39. In the
subsurface, it can also be produced through neutron capture by potassium-39 (3°K).
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Fig 3. Natural production pathway of Argon-39 in the atmosphere.

Artificial Production

As demonstrated in its initial discovery, Argon-39 can be produced artificially in significant
quantities. The most common method is the neutron irradiation of potassium-containing
materials in a nuclear reactor. This technique is fundamental to the widely used 4°Ar/3°Ar dating
method.

Applications in Science

The relatively long half-life of Argon-39 makes it a valuable tool for dating geological and
hydrological samples in the range of approximately 50 to 1,000 years, bridging the gap
between the ranges of Carbon-14 and other longer-lived isotopes.

Argon-Argon (4°Ar/*°Ar) Dating

The most significant application of Argon-39 is in the 4°Ar/3°Ar dating technique. This method
is a refinement of the potassium-argon (K-Ar) dating method. In 4°Ar/3°Ar dating, a rock or
mineral sample is irradiated with neutrons to convert a known fraction of its 3°K to 3°Ar. The
sample is then heated in steps, and the ratio of radiogenic #°Ar (from the decay of 4°K) to the
artificially produced 3°Ar is measured at each step using a mass spectrometer. This ratio is
directly proportional to the age of the sample. The advantage of this technique is that it allows
for the determination of a sample's age from a single mass spectrometer measurement of
argon isotopes, reducing uncertainties associated with sample inhomogeneity that can affect
the K-Ar method.

Conclusion

The discovery and characterization of Argon-39 represent a significant advancement in
nuclear science and have provided researchers with a powerful tool for understanding the
history of our planet. From its initial, challenging identification to its routine use in
geochronology, the story of Argon-39 is a testament to the progress of experimental physics
and chemistry. For researchers, scientists, and professionals in fields such as geology,
hydrology, and even drug development where understanding environmental timelines can be
relevant, a thorough grasp of the principles and history of Argon-39 is essential for its effective
application and the interpretation of the data it provides.
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 To cite this document: BenchChem. [Unveiling Argon-39: A Technical History and Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261546#discovery-and-history-of-argon-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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